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Compound of Interest

Compound Name: Demethylmurrayanine

CAS No.: 123497-84-7

Cat. No.: B169625

Get Quote

A Technical Guide for Bioassay Applications
Abstract & Technical Scope
Demethylmurrayanine (CAS: 123497-84-7) is a bioactive carbazole alkaloid isolated from

Murraya species (e.g., Murraya koenigii). It exhibits significant pharmacological potential,

including cytotoxic, anti-inflammatory, and antioxidant activities.[1][2][3] However, its lipophilic

nature and specific stability requirements pose challenges for reproducible bioassay data.

This application note provides a rigorous, standardized protocol for the preparation, storage,

and validation of Demethylmurrayanine stock solutions. Unlike generic "dissolve and use"

instructions, this guide emphasizes the thermodynamic stability of the solution and biological

compatibility, ensuring that the solvent vehicle does not interfere with sensitive cellular targets

(e.g., HL-60 apoptosis pathways).

Compound Profile & Physiochemical Properties[1][2][3]
[4][5][6][7][8]
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Before initiating solution preparation, verify the compound identity and properties. Accurate

molarity calculations depend on the precise molecular weight.

Property Specification

Common Name Demethylmurrayanine

IUPAC Name 1-hydroxy-9H-carbazole-3-carbaldehyde

CAS Number 123497-84-7

Molecular Formula C₁₃H₉NO₂

Molecular Weight 211.22 g/mol

Appearance Yellow powder

Solubility (Primary) DMSO (>10 mM), Acetone, Ethyl Acetate

Solubility (Secondary) Ethanol (Moderate), Water (Poor/Insoluble)

Stability
Light-sensitive; oxidation-prone at C-3 aldehyde

group

Solvent Selection Strategy: The "Why" Behind DMSO
For biological applications, Dimethyl Sulfoxide (DMSO) is the superior solvent choice over

ethanol or methanol for Demethylmurrayanine master stocks.

Solubility Thermodynamics: The planar tricyclic carbazole structure requires a polar aprotic

solvent to disrupt intermolecular

-

stacking without donating protons that could shift the ionization state of the phenolic hydroxyl
group (C-1 position).

Cryogenic Stability: DMSO has a high freezing point (19°C). When stored at -20°C, the

solution freezes solid, significantly reducing the rate of chemical degradation (oxidation of

the aldehyde) compared to ethanol, which remains liquid and allows diffusion-based

degradation.
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Cellular Permeability: DMSO enhances the membrane permeability of lipophilic alkaloids,

ensuring the compound reaches intracellular targets (e.g., topoisomerase II).

Critical Constraint: Final DMSO concentration in cell culture must be kept

(v/v) to avoid solvent cytotoxicity.

Protocol: Preparation of 10 mM Master Stock
This protocol targets a 10 mM Master Stock. This concentration allows for easy serial dilution to

micromolar (

M) working ranges while keeping the solvent volume low.

Materials Required
Demethylmurrayanine (High Purity >98%)

Anhydrous DMSO (Cell Culture Grade, stored with molecular sieves)

Amber glass vials (Borosilicate, screw cap with PTFE liner)

Analytical Balance (Precision

0.01 mg)

Vortex mixer and Sonicator bath

Step-by-Step Methodology
Step 1: Mass Calculation & Weighing To prepare 1.0 mL of a 10 mM stock:

Action: Weigh approximately 2.1 - 2.2 mg of powder directly into a tared amber vial. Record

the exact mass (e.g.,

) to adjust the solvent volume.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b169625/docs?utm_src=pdf-body#development-and-optimization-of-demethylmurrayanine-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169625?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 2: Volume Adjustment (Gravimetric Correction) Do not simply add 1 mL. Adjust the DMSO

volume to achieve exactly 10 mM based on the actual mass weighed.

Example: If you weighed 2.15 mg:

Step 3: Dissolution

Add the calculated volume of Anhydrous DMSO.

Vortex vigorously for 30 seconds.

Sonicate at room temperature (25°C) for 5 minutes.

Note: If the solution warms up, allow it to cool to RT before use, as DMSO density

changes with temperature.

Visual Inspection: Hold the vial against a light source. The solution should be clear yellow

with no particulate matter.

Visualization: Workflow & Dilution Logic
The following diagrams illustrate the preparation workflow and the serial dilution strategy for a

standard IC₅₀ bioassay.
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Start: Solid Demethylmurrayanine

Weigh ~2.1 mg into Amber Vial
(Record Exact Mass)

Calculate DMSO Volume
V = (Mass / MW) * 100,000

Add DMSO + Vortex (30s)
Sonicate (5 min)

Visual Check:
Clear Yellow Solution?

Fail (Particulates)

Aliquot & Store
-20°C (Dark)

Pass

Click to download full resolution via product page

Figure 1: Critical path for the preparation of a thermodynamically stable 10 mM Master Stock.
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10 mM (100% DMSO)

Intermediate
100 µM (10% DMSO)
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100 nM (0.01% DMSO)
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Figure 2: Recommended dilution scheme to minimize DMSO shock to cells while maintaining

concentration accuracy.
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Quality Control & Stability Assurance
To ensure data integrity (Trustworthiness), validate your stock solution periodically.

A. UV-Vis Spectrophotometric Check
Carbazole alkaloids have characteristic absorption bands.

Dilute the stock 1:1000 in Methanol (final 10

M).

Scan from 220 nm to 400 nm.

Acceptance Criteria: Distinct peaks should be observed (typically around 230-240 nm, 290-

300 nm). Loss of peak definition indicates oxidation of the aldehyde group.

B. Storage Conditions
Temperature: -20°C (Long term), 4°C (Active use < 1 week).

Container: Amber glass (prevents photodegradation).

Hygroscopicity: DMSO is hygroscopic. Accumulation of water causes precipitation of the

lipophilic alkaloid. Always warm the vial to room temperature before opening to prevent

condensation.

Safety & Handling (MSDS Summary)
Hazards: Demethylmurrayanine is an alkaloid; treat as potentially toxic and an irritant.

DMSO is a penetrant carrier—it will carry the alkaloid through skin and latex gloves.

PPE: Nitrile gloves (double gloving recommended), lab coat, and safety glasses.

Disposal: Dispose of as hazardous organic chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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